Cas no 61391-98-8 (1-Hexadecanaminium, N-ethyl-N,N-dihexadecyl-)

• Product Name: 1-Hexadecanaminium, N-ethyl-N,N-dihexadecyl-
• CAS No: 61391-98-8
• MF: C₅₀H₁₀₄N
• MW: 719.367476463318
• CID: 481090
• PubChem ID: 19896248
• Update Time: 2025-04-19

1-Hexadecanaminium, N-ethyl-N,N-dihexadecyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanaminium, N-ethyl-N,N-dihexadecyl-
• ethyl(trihexadecyl)azanium
• 61391-98-8
• DTXSID00601096
• SCHEMBL2547114
• N-Ethyl-N,N-dihexadecylhexadecan-1-aminium

• Inchi： 1S/C50H104N/c1-5-9-12-15-18-21-24-27-30-33-36-39-42-45-48-51(8-4,49-46-43-40-37-34-31-28-25-22-19-16-13-10-6-2)50-47-44-41-38-35-32-29-26-23-20-17-14-11-7-3/h5-50H2,1-4H3/q+1
• InChI Key： DPVIZRIYVLHBGC-UHFFFAOYSA-N
• SMILES： [N+](CC)(CCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 718.81742
• Monoisotopic Mass: 718.81687732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 51
• Rotatable Bond Count: 46
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0